An In-depth Technical Guide to the Physical and Chemical Properties of 1-Tetradecene
An In-depth Technical Guide to the Physical and Chemical Properties of 1-Tetradecene
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Tetradecene is a linear alpha-olefin with the chemical formula C₁₄H₂₈. It consists of a fourteen-carbon chain with a double bond at the primary or alpha position. This structure imparts specific reactivity, making it a valuable intermediate in the synthesis of various organic compounds. Its applications are found in the production of detergents, lubricants, and polymers, and it serves as a building block in the synthesis of more complex molecules relevant to pharmaceutical and materials science research.[1] This guide provides a comprehensive overview of the physical and chemical properties of 1-tetradecene, detailed experimental protocols for their determination, and relevant reaction pathways.
Physical Properties
1-Tetradecene is a colorless liquid with a mild, pleasant odor. It is practically insoluble in water but soluble in many organic solvents such as ethanol, ether, and benzene.[2]
Quantitative Physical Properties
The key physical properties of 1-tetradecene are summarized in the table below for easy reference and comparison.
| Property | Value | Units | Conditions |
| Molecular Weight | 196.37 | g/mol | |
| Melting Point | -13 to -11 | °C | |
| Boiling Point | 251 | °C | at 760 mmHg |
| Density | 0.775 | g/mL | at 25 °C |
| Kinematic Viscosity | 2.72 | mm²/s | at 20 °C |
| Flash Point | 110 | °C | Closed Cup |
| Autoignition Temperature | 235 | °C | |
| Refractive Index | 1.436 | at 20 °C, D line | |
| Vapor Pressure | 0.015 | mmHg | at 25 °C |
| Vapor Density | 6.8 | (Air = 1) | |
| LogP (Octanol/Water Partition Coefficient) | 7.08 |
Experimental Protocols for Physical Property Determination
The following are detailed methodologies for determining the key physical properties of 1-tetradecene.
The melting point is determined as a temperature range from the initial appearance of liquid to complete liquefaction.
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Apparatus: Thiele tube, thermometer, capillary tubes, rubber band, heating source (Bunsen burner or heating mantle), and high-boiling point oil (e.g., mineral oil).
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Procedure:
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Finely powder a small sample of the solidified 1-tetradecene.
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Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.
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Attach the capillary tube to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.
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Place the thermometer and attached capillary tube into the Thiele tube containing the heating oil. The rubber band should remain above the oil level.
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Gently heat the side arm of the Thiele tube to create a convection current, ensuring uniform heating of the oil bath.
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Increase the temperature at a rate of 1-2°C per minute as the melting point is approached.
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Record the temperature at which the first drop of liquid appears (the beginning of the melting range).
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Record the temperature at which the entire solid has turned into a clear liquid (the end of the melting range).[3]
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The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.
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Apparatus: Small test tube, thermometer, heating block or oil bath, and a stir bar.
-
Procedure:
-
Place approximately 0.5 mL of 1-tetradecene and a small magnetic stir bar into a small test tube.
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Position the test tube in a heating block or oil bath on a hot plate stirrer.
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Suspend a thermometer with the bulb positioned about 1 cm above the liquid surface.
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Begin gentle stirring and heating.
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Observe the liquid until it boils and a ring of condensing vapor (refluxing) is visible on the walls of the test tube.
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Adjust the thermometer so that its bulb is at the level of this reflux ring.
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The stable temperature reading on the thermometer is the boiling point of the liquid.[4]
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Density is the mass per unit volume of a substance.
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Apparatus: Graduated cylinder (e.g., 25 mL), and an analytical balance.
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Procedure:
-
Measure and record the mass of a clean, dry graduated cylinder.
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Add a known volume of 1-tetradecene (e.g., 20 mL) to the graduated cylinder. Record the exact volume.
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Measure and record the mass of the graduated cylinder containing the 1-tetradecene.
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Calculate the mass of the 1-tetradecene by subtracting the mass of the empty cylinder from the mass of the filled cylinder.
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Calculate the density using the formula: Density = Mass / Volume.[5][6]
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Viscosity is a measure of a fluid's resistance to flow.
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Apparatus: Ostwald viscometer, water bath, stopwatch, and a reference liquid with known viscosity (e.g., water).
-
Procedure:
-
Clean and dry the Ostwald viscometer thoroughly.
-
Introduce a precise volume of 1-tetradecene into the larger bulb of the viscometer.
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Place the viscometer in a constant temperature water bath until the sample reaches thermal equilibrium.
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Using a pipette bulb, draw the liquid up through the capillary tube into the smaller bulb, above the upper calibration mark.
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Release the suction and measure the time it takes for the liquid meniscus to fall from the upper to the lower calibration mark.
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Repeat the measurement several times and calculate the average flow time.
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Perform the same procedure with a reference liquid of known viscosity and density at the same temperature.
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Calculate the viscosity of 1-tetradecene using the following equation: η₁ = (ρ₁ * t₁) / (ρ₂ * t₂) * η₂, where η is the viscosity, ρ is the density, t is the flow time, and the subscripts 1 and 2 refer to 1-tetradecene and the reference liquid, respectively.[7]
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The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air.
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Apparatus: Pensky-Martens closed cup tester, which includes a sample cup with a lid, a stirrer, a thermometer, and an ignition source.
-
Procedure:
-
Pour the 1-tetradecene sample into the test cup up to the marked filling line.
-
Close the lid and place the cup into the heating apparatus.
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Insert the thermometer and begin stirring at a specified rate.
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Heat the sample at a slow, constant rate.
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At regular temperature intervals, apply the ignition source (a small flame) by dipping it into the vapor space of the cup for a short duration.
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The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite with a brief flash.[1][8]
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Chemical Properties and Reactivity
As an alkene, 1-tetradecene's chemistry is dominated by the reactivity of its carbon-carbon double bond. It undergoes typical electrophilic addition reactions and can also participate in polymerization.
General Reactivity
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Oxidation: 1-Tetradecene can react vigorously with strong oxidizing agents.
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Reduction: It can react exothermically with reducing agents to release hydrogen gas.
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Polymerization: In the presence of certain catalysts, such as acids or initiators, 1-tetradecene can undergo exothermic addition polymerization.
-
Stability: The compound is stable under normal storage and handling conditions.[4][9]
Spectroscopic Data
-
¹H NMR: The proton NMR spectrum of 1-tetradecene shows characteristic signals for the vinyl protons and the long alkyl chain.
-
¹³C NMR: The carbon NMR spectrum displays distinct peaks for the two sp² hybridized carbons of the double bond and the sp³ hybridized carbons of the alkyl chain.
-
Mass Spectrometry: The mass spectrum of 1-tetradecene exhibits a molecular ion peak and a fragmentation pattern typical of a long-chain alkene.
-
Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for C-H stretching and bending vibrations of the vinyl group and the alkyl chain, as well as a C=C stretching vibration.
Visualizations
Experimental Workflow: Density Determination
Caption: Workflow for determining the density of 1-tetradecene.
Reaction Pathway: Hydroformylation of 1-Tetradecene
References
- 1. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
- 2. phillysim.org [phillysim.org]
- 3. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
- 4. uomus.edu.iq [uomus.edu.iq]
- 5. wjec.co.uk [wjec.co.uk]
- 6. chem.libretexts.org [chem.libretexts.org]
- 7. uobabylon.edu.iq [uobabylon.edu.iq]
- 8. youtube.com [youtube.com]
- 9. 1-Tetradecene | C14H28 | CID 14260 - PubChem [pubchem.ncbi.nlm.nih.gov]
